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Compound of Interest

Compound Name: Desyl chloride

Cat. No.: B177067

For researchers, scientists, and drug development professionals engaged in the synthesis of
complex organic molecules, the efficient preparation of key intermediates is paramount. Desyl
chloride (2-chloro-1,2-diphenylethanone) is a valuable building block in organic synthesis, and
its preparation from benzoin is a common transformation. This guide provides a comparative
analysis of literature-reported methods for the synthesis of desyl chloride, focusing on yield
and experimental protocols to aid in methodological selection and optimization.

Comparison of Synthetic Methods

The most prominently documented method for the synthesis of desyl chloride involves the
reaction of benzoin with thionyl chloride in the presence of pyridine. While alternative
chlorinating agents are utilized for the conversion of alcohols to alkyl chlorides, specific
procedural details and yields for the synthesis of desyl chloride from benzoin using these
alternatives are not as well-documented in readily available literature.

Starting Chilorinating Reported Yield

. Base Reference
Material Agent (%)
) Thionyl Chloride o Organic
Benzoin Pyridine 74-79%
(SOCI2) Syntheses|[1]

Note: The yield for the thionyl chloride method is reported for a reaction scale of 1009 of
benzoin. The reference notes that smaller scale reactions may result in a lower yield of
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approximately 70%.[1]

Experimental Protocols

Synthesis of Desyl Chloride from Benzoin using Thionyl
Chloride and Pyridine

This established procedure is detailed in Organic Syntheses.

Reactants:

Benzoin

Thionyl chloride (SOCI2)

Pyridine

Procedure:

A mixture of 100 g (0.47 mole) of benzoin and 50 g (57 cc) of pyridine is heated until a
complete solution is formed.[1]

The solution is then cooled in an ice bath until it solidifies. The solid mass is coarsely ground.

[1]

To the ground solid, 75 g (46 cc; 0.63 mole) of thionyl chloride is added slowly with vigorous
stirring and cooling in a water bath. The reaction is exothermic and evolves sulfur dioxide
and hydrogen chloride.[1]

The reaction mixture initially becomes pasty and then solidifies into a light yellow mass.[1]

After approximately one hour, water is added to the solid, which is then coarsely ground and
filtered.[1]

The solid is triturated twice with water, filtered by suction, and pressed as dry as possible.[1]

The crude product is dried to a constant weight over sulfuric acid or calcium chloride.[1]
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 For purification, the crude product (approximately 125 g) is dissolved in 450 cc of boiling
95% ethanol, filtered, and the filtrate is cooled with running water to induce crystallization.[1]

e An initial crop of colorless crystals (77 g) is obtained. A second crop (9 g) can be obtained by
cooling the mother liquor in an ice-salt mixture.[1]

» The total yield of purified desyl chloride is 80-86 g, which corresponds to a 74-79%
theoretical yield.[1]

Reaction Pathway

The synthesis of desyl chloride from benzoin using thionyl chloride proceeds through the
conversion of the secondary alcohol group in benzoin to a chlorosulfite intermediate, which
then undergoes nucleophilic substitution by the chloride ion to yield the final product, desyl
chloride, along with the gaseous byproducts sulfur dioxide and hydrogen chloride. Pyridine
acts as a base to neutralize the hydrogen chloride produced during the reaction.

Pyridine * HCI X Pyridinium Chloride
[Thionyl Chloride (SOCIz)] Desyl Chloride
Benzoin + SOCk Chlorosulfite Intermediate

Sulfur Dioxide (SO2)

Hydrogen Chloride (HCI)

Click to download full resolution via product page

Caption: Synthesis of Desyl Chloride from Benzoin.
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Chemical Structures

Benzoin Thionyl Chloride Pyridine Desyl Chloride

Click to download full resolution via product page

Caption: Structures of Key Reaction Components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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